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Compound of Interest

Compound Name: Kinetin riboside-d5

Cat. No.: B15579689

Get Quote

For researchers, scientists, and professionals in drug development, understanding the nuanced

biological activities of novel compounds is paramount. Kinetin riboside (KR), a naturally

occurring cytokinin found in coconut milk, has emerged as a molecule of significant interest due

to its potent anticancer properties.[1][2] This technical guide synthesizes the current

understanding of Kinetin riboside's biological activity, with a focus on its mechanism of action,

quantitative effects on cancer cell lines, and the experimental protocols used to elucidate these

properties.

Kinetin riboside, chemically known as N6-furfuryladenosine, is a derivative of adenosine.[1] Its

deuterated form, Kinetin riboside-d5, is often used in research settings for its increased

metabolic stability, allowing for more precise tracking and analysis in biological systems. The

core biological activities of both the deuterated and non-deuterated forms are considered to be

analogous.

Antiproliferative and Pro-apoptotic Effects
Kinetin riboside exhibits significant antiproliferative and pro-apoptotic activity against a variety

of human cancer cell lines.[3][4] Studies have demonstrated its ability to inhibit cancer cell

growth in a dose-dependent manner.[3] Notably, while it is effective against cancer cells, some
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research suggests it is less sensitive to normal, non-malignant cells.[1] However, other studies

have shown a lack of selectivity in certain cell lines.[5]

Quantitative Data on Biological Activity
The following table summarizes the quantitative data on the cytotoxic and antiproliferative

effects of Kinetin riboside on various cancer cell lines.

Cell Line Cancer Type Parameter Value Reference

HCT-15 Colon Cancer IC50 2.5 µM [3]

M4 Beu
Human

Melanoma
IC50 1.5 µM [6]

B16
Murine

Melanoma
IC50 0.2 µM [6]

OVCAR-3 Ovarian Cancer IC50

~1.1 µM (for 8-

azakinetin

riboside)

[5]

MIA PaCa-2
Pancreatic

Cancer
IC50

~1.1 µM (for 8-

azakinetin

riboside)

[5]

Various
Human Cancer &

Normal Cells
Growth Inhibition 20-80% [1]

Mechanism of Action: Induction of Apoptosis and
Cell Cycle Arrest
Kinetin riboside's primary mechanism of action involves the induction of the intrinsic pathway of

apoptosis and the arrest of the cell cycle.

Intrinsic Apoptotic Pathway
Kinetin riboside triggers apoptosis through the mitochondrial-dependent pathway. This is

characterized by:
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Modulation of Bcl-2 Family Proteins: It downregulates the anti-apoptotic protein Bcl-2 and

upregulates the pro-apoptotic protein Bax.[1][7]

Mitochondrial Disruption: This shift in the Bax/Bcl-2 ratio leads to the disruption of the

mitochondrial membrane potential.[7]

Cytochrome c Release: Consequently, cytochrome c is released from the mitochondria into

the cytosol.[1][7]

Caspase Activation: Cytosolic cytochrome c activates a cascade of caspases, including

caspase-9 and the executioner caspase-3, leading to programmed cell death.[1][7] Kinetin

riboside has been shown to increase the activity of caspases, particularly caspase-3.[1]

Interestingly, it does not appear to affect the expression of caspase-8, a key component of

the extrinsic apoptotic pathway.[1]
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Experimental Workflow for Kinetin Riboside Activity

Biological Assays

Cancer Cell Culture Treatment with Kinetin Riboside
(various concentrations and time points)

Cell Viability Assay
(e.g., MTT)

Apoptosis Assay
(e.g., Annexin V/PI)

Cell Cycle Analysis
(Flow Cytometry)

Data Analysis
(IC50, % Apoptosis, Cell Cycle Distribution) Conclusion on Biological Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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